Cas no 922075-65-8 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide)
922075-65-8 structure
Product Name:N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide
CAS No:922075-65-8
MF:C18H28N2O4S
MW:368.490923881531
CID:5784103
PubChem ID:40957543
Update Time:2023-12-26
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- AKOS024637585
- N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)ethanesulfonamide
- N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]ethanesulfonamide
- N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide
- 922075-65-8
- F2296-0602
- N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide
-
- Inchi: 1S/C18H28N2O4S/c1-6-25(22,23)19-14-7-8-15-16(11-14)24-12-18(4,5)17(21)20(15)10-9-13(2)3/h7-8,11,13,19H,6,9-10,12H2,1-5H3
- InChI Key: FHWJDOVXDJXOEW-UHFFFAOYSA-N
- SMILES: S(CC)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CCC(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 368.17697855g/mol
- Monoisotopic Mass: 368.17697855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 84.1Ų
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2296-0602-2μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-5μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-10μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-20μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-1mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2296-0602-2mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-3mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-4mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2296-0602-5mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2296-0602-10mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]ethane-1-sulfonamide |
922075-65-8 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylethane-1-sulfonamide Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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